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Compound of Interest

Compound Name: 1-Propanol-1,1-d2

Cat. No.: B1357017

Essential Safety and Handling Guide for 1-Propanol-
1,1-d2

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-Propanol-1,1-d2. The following
procedures are designed to ensure the safe and effective use of this compound in a laboratory
setting.

Personal Protective Equipment (PPE)

The following personal protective equipment is essential to prevent exposure and ensure safety
when handling 1-Propanol-1,1-d2, which is a flammable liquid.
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles or Face Shield

Chemical safety goggles are
required. A face shield should
be used when there is a splash
hazard.[1][2]

Hand Protection

Chemical-Resistant Gloves

Wear suitable chemical
protection gloves tested
according to relevant
standards (e.g., EN 374, US
F739).[2][3] Inspect gloves
before use and dispose of

contaminated gloves properly.

[4]

Body Protection

Flame-Retardant Lab Coat

A flame-retardant lab coat or
protective clothing is
necessary to protect against
splashes and fire hazards.[5]
[6] Do not allow clothing wet
with the material to stay in

contact with skin.[2]

Respiratory Protection

Respirator

Use a respirator with an
appropriate cartridge (e.g.,
type ABEK) if ventilation is
inadequate or as a backup to
engineering controls.[4] For
high concentrations, a full-face
supplied air respirator may be

necessary.[4]

Foot Protection

Safety Shoes

Safety shoes are
recommended when handling

containers of the chemical.[5]

[6]

Emergency Equipment
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Equipment

Location

Safety Shower and Eyewash Station

Located in close proximity to the chemical

exposure area.[1]

Fire Extinguisher

Appropriate for flammable liquid fires (e.g.,

"alcohol" foam, dry chemical, or carbon dioxide).

[4]

Spill Kit

Containing inert absorbent material.

Operational Plan

Adherence to the following step-by-step operational plan is mandatory for the safe handling of
1-Propanol-1,1-d2.

Preparation

Training: Ensure all personnel are thoroughly trained in the hazards and safe handling

procedures for flammable liquids.[1]

Area Designation: Conduct work in a designated area with adequate ventilation, such as a

chemical fume hood.[1]

Ignition Source Control: Eliminate all sources of ignition, including open flames, sparks, and

hot surfaces.[1][7] Post "No Smoking" signs.[1] Use non-sparking tools and explosion-proof

equipment.[1][7]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[7]

PPE Inspection: Inspect all PPE for integrity before use.[4]

Handling and Use

¢ Minimize Quantities: Use the smallest amount of the chemical necessary for the experiment.

[1]

¢ Dispensing: When transferring or dispensing, avoid splashing.[1]
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» Container Management: Keep containers tightly closed when not in use.[7][8] Store in a cool,
dry, well-ventilated area away from direct sunlight and incompatible materials.[1]

e Avoid Inhalation and Contact: Avoid inhaling vapors and direct contact with skin and eyes.[1]

Accidental Release Measures

» Evacuation: Evacuate personnel from the affected area.[4]
» Ventilation: Ventilate the area of the spill.[1]
« Ignition Source Removal: Continue to eliminate all ignition sources.[4]

o Containment: Stop or reduce the spill if it is safe to do so.[1] Contain the spill using inert
absorbent material.[1][8]

o Cleanup: Cleanup personnel must wear appropriate PPE.[1] Collect the absorbed material
and place it in a suitable, labeled container for disposal.[8] Do not touch spilled material with
bare hands.[1]

o Decontamination: Flush the spill area with water.[1]

Disposal Plan

Proper disposal of 1-Propanol-1,1-d2 and its contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.
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Waste Type

Disposal Procedure

Unused Product

Dispose of as hazardous waste in accordance
with local, state, and federal regulations.[1][8]
This may involve a licensed disposal company

or a chemical incinerator.[4]

Contaminated Materials (e.g., absorbent,

gloves)

Treat as hazardous waste.[1] Place in a labeled,

sealed container for disposal.[8]

Empty Containers

Empty containers may retain hazardous
residues and should be treated with caution.[1]
They may be punctured to prevent reuse and
disposed of at an authorized landfill, or recycled

if completely emptied and decontaminated.[2]

Note: Do not empty into drains.[4][8]

Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling 1-Propanol-
1,1-d2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357017#personal-protective-equipment-for-
handling-1-propanol-1-1-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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